Cas no 62456-07-9 (1,7-Indolizinedicarbonitrile, 2-phenyl-)

• Product name: 1,7-Indolizinedicarbonitrile, 2-phenyl-
• CAS No: 62456-07-9
• MF: C₁₆H₉N₃
• MW: 243.26276
• CID: 444240
• PubChem ID: 71386257

1,7-Indolizinedicarbonitrile, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Indolizinedicarbonitrile, 2-phenyl-
• 2-phenylindolizine-1,7-dicarbonitrile
• 62456-07-9
• DTXSID40808441

• Inchi： InChI=1S/C16H9N3/c17-9-12-6-7-19-11-15(13-4-2-1-3-5-13)14(10-18)16(19)8-12/h1-8,11H
• InChI Key： FURHCZIAFPMUKD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CN3C=CC(=CC3=C2C#N)C#N

Computed Properties

• Exact Mass: 243.07977
• Monoisotopic Mass: 243.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 51.99